Ethyl 4-[1-(4-hydroxyphenyl)-2,5-dioxopyrrolidin-3-yl]piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[1-(4-hydroxyphenyl)-2,5-dioxopyrrolidin-3-yl]piperazine-1-carboxylate
• InChI: InChI=1S/C17H21N3O5/c1-2-25-17(24)19-9-7-18(8-10-19)14-11-15(22)20(16(14)23)12-3-5-13(21)6-4-12/h3-6,14,21H,2,7-11H2,1H3
• InChI Key: SDQREXCILQSZRN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C2CC(=O)N(C2=O)C3=CC=C(C=C3)O
• Molecular Formula: C17H21N3O5
• Molecular Weight: 347.4 g/mol

Description

Ethyl 4-[1-(4-hydroxyphenyl)-2,5-dioxopyrrolidin-3-yl]piperazine-1-carboxylate, commonly known as EPPC, is a chemical compound that has been extensively studied for its potential applications in scientific research. EPPC is a piperazine derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been investigated in detail.

Scientific Research Applications

Synthetic Applications and Antimicrobial Activity

• Synthesis and Derivative Formation : Research has shown that similar compounds are used in the synthesis of a wide range of derivatives, demonstrating the compound's utility as a precursor in organic synthesis. For instance, a study explored the synthesis of 1,2,4-triazol-3-one derivatives, leading to the discovery of compounds with antimicrobial activity (Fandaklı et al., 2012). This showcases the compound's role in generating new molecules with potential biological applications.

• Antimicrobial and Antioxidant Activities : The compound's derivatives have been evaluated for antimicrobial activity, highlighting the relevance in developing new antimicrobial agents. For example, compounds synthesized from related structures have shown good activity against microorganisms, indicating potential for developing new antimicrobials (Desai et al., 2004). Additionally, the antioxidant capacity of similar compounds has been tested in polymer applications, suggesting its utility in enhancing material properties.

• Coordination Chemistry and Material Science : Studies involving metal-organic hybrid materials using similar ligands have been conducted to explore their magnetic properties and potential applications in material science (Ahmad et al., 2012). This research underscores the compound's application in the synthesis of coordination polymers with unique properties.

Neurochemical Applications

• Serotonergic System Studies : The compound's structure is reminiscent of ligands used in neurochemical research, specifically targeting serotonergic receptors. Research involving related compounds has contributed to understanding the serotonergic system's role in various neurological conditions, providing a basis for therapeutic agent development (Choi et al., 2015).